3-methyl-6-[(naphthalen-1-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-methyl-6-(naphthalen-1-ylmethyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C16H13N5O/c1-20-15-14(18-19-20)16(22)21(10-17-15)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8,10H,9H2,1H3
• InChI Key: COPYMJAANBYGBX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C=N2)CC3=CC=CC4=CC=CC=C43)N=N1
• Molecular Formula: C16H13N5O
• Molecular Weight: 291.31 g/mol

Description

“3-methyl-6-[(naphthalen-1-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” is a complex organic compound. It belongs to the class of compounds known as triazolopyrimidines, which are heterocyclic compounds with a structure based on a pyrimidine fused to a triazole.

Synthesis Analysis

The synthesis of similar triazolopyrimidines involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

The 1,2,3-triazole scaffold has garnered significant attention in drug discovery due to its diverse biological activities. F5060-0112, with its triazole core, may serve as a starting point for developing novel pharmaceutical agents. Some potential applications include:

• Antiproliferative Agents : Researchers have synthesized various 1,2,3-triazole derivatives and evaluated their antiproliferative activity against cancer cell lines. .
• CDK2 Inhibitors : The pyrazolo[3,4-d]pyrimidine scaffold, which shares similarities with 1,2,3-triazoles, has been explored for developing cyclin-dependent kinase 2 (CDK2) inhibitors. .

Organic Synthesis and Polymer Chemistry

The synthesis of 1,2,3-triazoles has been a subject of extensive research. Various methodologies exist, including:

Future Directions

The future directions for research into “3-methyl-6-[(naphthalen-1-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. Additionally, the development of new synthetic routes and the study of their reactivity could also be areas of future research.

Mechanism of Action

Target of Action

It is known that triazole compounds, which f5060-0112 belongs to, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Mode of Action

Triazole compounds are known for their high chemical stability and strong dipole moment, which allows them to interact effectively with their targets .

Biochemical Pathways

Triazole compounds are known to have a wide range of applications in pharmaceuticals, supramolecular chemistry, organic synthesis, and chemical biology .

Result of Action

Triazole compounds are known to exhibit a variety of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .

Action Environment

It is known that the efficacy of triazole compounds can be influenced by various factors, including ph, temperature, and the presence of other substances .